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Compound of Interest

Compound Name: Diclazuril-d4

Cat. No.: B12417808

This technical guide provides an in-depth overview of Diclazuril-d4, a deuterated analog of the
potent anticoccidial agent, Diclazuril. This document is intended for researchers, scientists, and
drug development professionals, offering comprehensive data, experimental methodologies,
and insights into its mechanism of action.

Core Compound Data

Diclazuril-d4 is a stable isotope-labeled version of Diclazuril, widely used as an internal
standard in pharmacokinetic and metabolic studies. The integration of deuterium atoms
provides a distinct mass spectrometric signature, enabling precise quantification.

Property Value

CAS Number 1632495-80-7
Molecular Formula C17HsD4CI3N4O2
Molecular Weight 411.66 g/mol

Mechanism of Action

Diclazuril exerts its anticoccidial effect by disrupting the life cycle of protozoan parasites of the
genus Eimeria. While the precise molecular targets are still under investigation, current
research points towards a multi-faceted mechanism primarily centered on the parasite's cellular
metabolism and developmental processes.
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The primary mode of action involves the inhibition of mitochondrial function. Diclazuril treatment
has been shown to attenuate the mitochondrial transmembrane potential in Eimeria
merozoites. This disruption of the mitochondrial respiratory chain leads to a cascade of events
culminating in parasite death.[1][2]

Furthermore, Diclazuril has been observed to induce apoptosis, or programmed cell death, in
the second-generation merozoites of Eimeria tenella.[1][2] This suggests that beyond metabolic
disruption, Diclazuril activates intrinsic cellular pathways leading to the parasite's self-
destruction. The drug is effective against both the asexual and sexual stages of the parasite's
development, leading to a significant reduction in oocyst shedding and thereby controlling the
spread of infection.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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